2,6-Difluoro-4-(methoxymethyl)benzaldehyde

• IUPAC Name: 2,6-difluoro-4-(methoxymethyl)benzaldehyde
• InChI: InChI=1S/C9H8F2O2/c1-13-5-6-2-8(10)7(4-12)9(11)3-6/h2-4H,5H2,1H3
• InChI Key: YGKIXUFDMFCFCL-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=C(C(=C1)F)C=O)F
• Molecular Formula: C9H8F2O2
• Molecular Weight: 186.15 g/mol

Description

2,6-Difluoro-4-(methoxymethyl)benzaldehyde is a fluorinated aromatic aldehyde with a methoxymethyl (-CH₂OCH₃) substituent at the para position of a 2,6-difluorobenzaldehyde backbone. Its molecular formula is C₉H₈F₂O₂, and its molecular weight is 186.16 g/mol.

The aldehyde functional group makes it a versatile intermediate in organic synthesis, particularly in forming heterocycles like benzimidazoles (e.g., via condensation with diamines, as seen in ). Its fluorine atoms enhance metabolic stability and lipophilicity, while the methoxymethyl group may improve solubility compared to non-polar substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-Difluoro-4-(methoxymethyl)benzaldehyde typically involves the fluorination of 4-(methoxymethyl)benzaldehyde. One common method is the direct fluorination using a fluorinating agent such as Selectfluor. The reaction is carried out under controlled conditions to ensure selective fluorination at the 2 and 6 positions.

Industrial Production Methods

In an industrial setting, the production of 2,6-Difluoro-4-(methoxymethyl)benzaldehyde may involve a multi-step process starting from commercially available precursors. The process includes steps such as methylation, formylation, and selective fluorination. The reaction conditions are optimized to achieve high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,6-Difluoro-4-(methoxymethyl)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt).

Major Products Formed

Oxidation: 2,6-Difluoro-4-(methoxymethyl)benzoic acid.

Reduction: 2,6-Difluoro-4-(methoxymethyl)benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,6-Difluoro-4-(methoxymethyl)benzaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It serves as a precursor in the synthesis of biologically active compounds.

Medicine: It is involved in the development of pharmaceutical agents, particularly in the synthesis of G protein-coupled receptor 40 agonists for the treatment of type 2 diabetes.

Industry: It is used in the production of specialty chemicals and intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of 2,6-Difluoro-4-(methoxymethyl)benzaldehyde depends on its specific application. In the context of pharmaceutical research, it acts as a precursor for compounds that target specific molecular pathways. For example, G protein-coupled receptor 40 agonists derived from this compound modulate glucose homeostasis by enhancing insulin secretion in response to glucose.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

Key analogs differ in the 4-position substituent, altering electronic, steric, and solubility profiles:

Compound Name	CAS No.	Substituent (4-position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
2,6-Difluoro-4-(methoxymethyl)benzaldehyde	N/A*	-CH₂OCH₃	C₉H₈F₂O₂	186.16	Moderate solubility in polar solvents; balanced steric bulk
2,6-Difluoro-4-methoxybenzaldehyde	256417-10-4	-OCH₃	C₈H₆F₂O₂	172.13	Higher polarity; lower steric hindrance
2,6-Difluoro-4-methylbenzaldehyde	1201597-22-9	-CH₃	C₈H₆F₂O	156.13	Reduced solubility; increased lipophilicity
4-(Benzyloxy)-2,6-difluorobenzaldehyde	918524-93-3	-OCH₂C₆H₅	C₁₄H₁₀F₂O₂	260.23	Bulky substituent; lower solubility in water
4-(Difluoromethoxy)-3-methoxybenzaldehyde	151103-08-1	-OCHF₂ (3-OCH₃)	C₈H₆F₂O₃	188.13	Enhanced electron-withdrawing effects; boiling point: 312°C

Key Trends:

• Solubility : Methoxymethyl and methoxy groups improve water solubility compared to methyl or benzyloxy substituents due to increased polarity.
• Reactivity : The electron-withdrawing fluorine atoms activate the aldehyde toward nucleophilic attack, but electron-donating groups (e.g., -OCH₃) slightly deactivate the ring, moderating reactivity .
• Steric Effects : Bulky groups like benzyloxy hinder reactions requiring spatial accessibility, whereas methoxymethyl offers a balance between bulk and flexibility.

Biological Activity

2,6-Difluoro-4-(methoxymethyl)benzaldehyde is an organic compound with the molecular formula C9H8F2O2. This compound is a derivative of benzaldehyde, characterized by the substitution of two fluorine atoms at the 2 and 6 positions and a methoxymethyl group at the 4 position. It has garnered attention for its potential applications in pharmaceuticals and organic synthesis due to its unique structural properties.

The synthesis of 2,6-Difluoro-4-(methoxymethyl)benzaldehyde typically involves the fluorination of 4-(methoxymethyl)benzaldehyde. A common method employs Selectfluor as the fluorinating agent under controlled conditions to ensure selective substitution at the desired positions. The compound can also undergo various chemical reactions, including oxidation, reduction, and substitution reactions, which are crucial for its biological activity.

Table 1: Chemical Reactions of 2,6-Difluoro-4-(methoxymethyl)benzaldehyde

Reaction Type	Product	Reagents
Oxidation	2,6-Difluoro-4-(methoxymethyl)benzoic acid	KMnO4, CrO3
Reduction	2,6-Difluoro-4-(methoxymethyl)benzyl alcohol	NaBH4, LiAlH4
Substitution	Various substituted derivatives	NaOMe, NaOEt

Biological Activity

Research indicates that 2,6-Difluoro-4-(methoxymethyl)benzaldehyde exhibits significant biological activity, particularly in medicinal chemistry. Its derivatives have been studied for their role as G protein-coupled receptor (GPCR) agonists, which are crucial in regulating glucose homeostasis and insulin secretion.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets involved in metabolic pathways. For instance, compounds derived from 2,6-Difluoro-4-(methoxymethyl)benzaldehyde have been shown to enhance insulin secretion in response to glucose levels by modulating GPCR activity. This mechanism is particularly relevant in the context of type 2 diabetes treatment.

Case Studies

• Diabetes Treatment : A study explored the efficacy of GPCR agonists derived from this compound in promoting insulin secretion. The results indicated a significant improvement in glucose tolerance in diabetic animal models.
• Antimicrobial Activity : Another investigation focused on the antimicrobial properties of related compounds. The study demonstrated that certain derivatives exhibited potent activity against various bacterial strains while maintaining low cytotoxicity levels.

Table 2: Summary of Biological Studies

Study Focus	Findings	Reference
Diabetes Treatment	Enhanced insulin secretion in diabetic models
Antimicrobial Activity	Potent against bacterial strains with low toxicity